Cas no 1989991-18-5 (Phenyl N-(4-fluoropyridin-2-yl)carbamate)

• Product Name: Phenyl N-(4-fluoropyridin-2-yl)carbamate
• CAS No: 1989991-18-5
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• MDL: MFCD28976376
• CID: 4710282
• Update Time: 2025-10-31

Phenyl N-(4-fluoropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Phenyl 4-fluoropyridin-2-ylcarbamate
• Phenyl N-(4-fluoropyridin-2-yl)carbamate

• MDL： MFCD28976376
• Inchi： 1S/C12H9FN2O2/c13-9-6-7-14-11(8-9)15-12(16)17-10-4-2-1-3-5-10/h1-8H,(H,14,15,16)
• InChI Key： HTRWSYNHQQMXQB-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)NC(=O)OC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Topological Polar Surface Area: 51.2

Additional information on Phenyl N-(4-fluoropyridin-2-yl)carbamate

Comprehensive Overview of Phenyl N-(4-fluoropyridin-2-yl)carbamate (CAS No. 1989991-18-5)

Phenyl N-(4-fluoropyridin-2-yl)carbamate (CAS No. 1989991-18-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This compound belongs to the carbamate family, known for their versatile applications in drug discovery and crop protection. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of fluoropyridine-containing compounds like this one due to their unique electronic properties and metabolic stability.

The structural features of Phenyl N-(4-fluoropyridin-2-yl)carbamate make it particularly interesting for medicinal chemistry applications. The presence of both fluorine and carbamate moieties contributes to enhanced binding affinity and improved pharmacokinetic properties. Recent studies suggest that such fluorinated compounds may play a role in developing new enzyme inhibitors, a hot topic in drug development circles. The compound's CAS number 1989991-18-5 serves as a unique identifier crucial for researchers tracking chemical entities in global databases.

In the context of current research trends, Phenyl N-(4-fluoropyridin-2-yl)carbamate aligns with several cutting-edge scientific directions. The pharmaceutical industry's growing interest in fluorinated compounds stems from their ability to modulate biological activity and improve drug-like properties. This compound's pyridine core structure is particularly valuable, as evidenced by its prevalence in approximately 20% of FDA-approved drugs containing nitrogen heterocycles. Researchers investigating carbamate derivatives often search for information about synthesis methods, stability characteristics, and potential biological activities - all relevant to this specific molecule.

The synthesis of Phenyl N-(4-fluoropyridin-2-yl)carbamate typically involves the reaction of 4-fluoropyridin-2-amine with phenyl chloroformate under controlled conditions. This process highlights the importance of protective group chemistry, a fundamental concept in organic synthesis that continues to evolve with new methodologies. Analytical characterization of this compound generally employs techniques like HPLC, NMR spectroscopy, and mass spectrometry, which are standard practices in modern chemical research laboratories.

From an applications perspective, Phenyl N-(4-fluoropyridin-2-yl)carbamate represents an important building block in medicinal chemistry. Its structural motifs are frequently found in compounds being investigated for various therapeutic areas, including CNS disorders and infectious diseases. The fluorine atom at the 4-position of the pyridine ring may influence the compound's electronic distribution and hydrogen bonding capabilities, potentially leading to enhanced target interactions. These characteristics make it a valuable subject for structure-activity relationship (SAR) studies.

Quality control and handling of Phenyl N-(4-fluoropyridin-2-yl)carbamate require standard laboratory safety protocols. While not classified as hazardous under normal circumstances, proper storage conditions (typically cool, dry environments) help maintain the compound's stability. Researchers often inquire about the solubility profile of such compounds, which is crucial for biological testing - this particular carbamate derivative shows moderate solubility in common organic solvents like DMSO and dichloromethane.

The commercial availability of Phenyl N-(4-fluoropyridin-2-yl)carbamate (CAS 1989991-18-5) through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends indicate growing demand for fluorinated heterocycles, driven by their importance in drug discovery. Pricing and availability information are common search queries associated with this compound, reflecting the practical considerations of research scientists sourcing chemical materials.

Future research directions for Phenyl N-(4-fluoropyridin-2-yl)carbamate may include exploration of its potential as a precursor for more complex molecular architectures. The compound's reactivity profile suggests opportunities for further functionalization at multiple sites, making it a versatile intermediate. As the scientific community continues to investigate fluorine-containing pharmaceuticals, compounds like this will likely remain important tools for medicinal chemists seeking to optimize drug candidates.

In summary, Phenyl N-(4-fluoropyridin-2-yl)carbamate represents an interesting case study in modern heterocyclic chemistry. Its combination of fluoropyridine and carbamate functionalities offers multiple angles for scientific investigation, from synthetic methodology development to biological activity exploration. The compound's CAS registry number 1989991-18-5 ensures precise identification in chemical literature and databases, supporting collaborative research efforts across the global scientific community.